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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzylamine

Cat. No.: B1303331 Get Quote

Disclaimer: Specific safety and disposal information for 2,3,4-Trifluorobenzylamine is not

readily available. The following guidance is based on the safety data sheet for the closely

related isomer, 2,4,6-Trifluorobenzylamine (CAS No. 214759-21-4). Isomers can have different

properties, and therefore, this information should be used as a precautionary guideline. Always

consult with your institution's environmental health and safety (EHS) department for specific

disposal instructions.

Proper disposal of 2,3,4-Trifluorobenzylamine is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. This compound is expected to be

corrosive and hazardous.

Immediate Safety and Handling Precautions
Before handling 2,3,4-Trifluorobenzylamine, it is imperative to be familiar with its potential

hazards. Based on data for the 2,4,6- isomer, this chemical should be treated as a hazardous

substance that can cause severe skin burns and eye damage.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and wear a lab coat or

other protective clothing to prevent skin contact.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1303331?utm_src=pdf-interest
https://www.benchchem.com/product/b1303331?utm_src=pdf-body
https://www.benchchem.com/product/b1303331?utm_src=pdf-body
https://www.benchchem.com/product/b1303331?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trifluorobenzylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for 2,3,4-Trifluorobenzylamine and

any materials contaminated with it (e.g., pipette tips, gloves, absorbent pads).

The container must be compatible with corrosive materials.

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's EHS guidelines.

Waste Collection:

Carefully transfer the waste chemical into the designated container, avoiding splashes or

spills.

For small spills, use an inert absorbent material to soak up the liquid. The contaminated

absorbent material must then be placed in the designated waste container.

Ensure the waste container is kept securely closed when not in use.

Storage of Chemical Waste:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

The storage area should be cool and dry.

Final Disposal:

The disposal of 2,3,4-Trifluorobenzylamine must be conducted through an approved

hazardous waste disposal facility.[1]
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Contact your institution's EHS department to arrange for the collection and disposal of the

chemical waste.

Provide the EHS department with a complete and accurate description of the waste.

Hazard and Disposal Data Summary
The following table summarizes key hazard and transportation information for the related

compound, 2,4,6-Trifluorobenzylamine, which should be considered as indicative for 2,3,4-
Trifluorobenzylamine in the absence of specific data.

Parameter Value Source

Hazard Class 8 (Corrosive) [1][3]

UN Number UN2735 [1][3]

Packing Group III [1][3]

GHS Hazard Statement
H314: Causes severe skin

burns and eye damage
[2]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant

[1]

Experimental Workflow for Disposal
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Preparation
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Carefully transfer waste
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For spills, use inert absorbent
and add to waste container

Store sealed container in a
designated, secure area
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End: Waste disposed of by
approved facility
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Caption: Disposal workflow for 2,3,4-Trifluorobenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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